Cas no 1217444-26-2 ((R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride)

• Product Name: (R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217444-26-2
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• MDL: MFCD11101233
• CID: 1089572
• PubChem ID: 45072250
• Update Time: 2025-09-23

(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride
• tert-butyl (3R)-3-propan-2-ylpiperazine-1-carboxylate,hydrochloride
• tert-butyl (3R)-3-(propan-2-yl)piperazine-1-carboxylate hydrochloride
• 1217444-26-2
• tert-butyl (3R)-3-propan-2-ylpiperazine-1-carboxylate;hydrochloride
• DB-327995
• A891541
• (R)-tert-Butyl3-isopropylpiperazine-1-carboxylatehydrochloride
• tert-Butyl (3R)-3-(propan-2-yl)piperazine-1-carboxylate--hydrogen chloride (1/1)
• (R)-1-Boc-3-isopropylpiperazine HCl
• (R)-4-N-BOC-2-ISOPROPYLPIPERAZINE hydrochloride
• (R)-4-n-boc-2-isopropylpiperazine HCl
• DTXSID40662484
• s10406
• TERT-BUTYL (R)-3-ISOPROPYLPIPERAZINE-1-CARBOXYLATE HCL
• AKOS015922937
• BS-41629
• (R)-4-N-BOC-2-ISOPROPYLPIPERAZINE-HCl

• MDL： MFCD11101233
• Inchi： 1S/C12H24N2O2.ClH/c1-9(2)10-8-14(7-6-13-10)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H/t10-;/m0./s1
• InChI Key： SLZISJZHABZVQQ-PPHPATTJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride

Introduction to (R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride (CAS No. 1217444-26-2)

(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride, with the CAS number 1217444-26-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of both tert-butyl and isopropyl substituents, make it a promising candidate for further exploration in drug discovery.

The piperazine ring is a six-membered heterocyclic amine that plays a crucial role in the pharmacological properties of many drugs. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable scaffold for medicinal chemists. In particular, the (R)-configuration of the chiral center in (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride contributes to its specific pharmacological profile, influencing its binding affinity and metabolic stability.

Recent research has highlighted the importance of chiral compounds in pharmaceutical development. The enantiomeric purity of a drug can significantly affect its efficacy and safety. The synthesis and characterization of enantiomerically pure forms of piperazine derivatives have been a focus of many studies. For instance, studies have demonstrated that the (R)-enantiomer of various piperazine-based compounds exhibits enhanced biological activity compared to its (S)-counterpart. This has spurred interest in developing methods for the efficient synthesis of optically active piperazine derivatives.

The tert-butyl and isopropyl groups in (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride contribute to its steric environment, which can influence its interactions with biological targets. These substituents can enhance solubility, improve metabolic stability, and modulate binding affinity. The hydrochloride salt form of this compound improves its solubility in water, making it more suitable for formulation into pharmaceutical products.

In the context of drug discovery, (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride has shown potential as a building block for more complex molecules. Its structural features can be modified to develop novel therapeutic agents targeting various diseases. For example, modifications to the piperazine ring or the substituents can lead to compounds with improved pharmacokinetic properties or enhanced binding to specific biological targets.

One area where this compound has shown promise is in the treatment of neurological disorders. Piperazine derivatives have been investigated for their potential as antipsychotic, antidepressant, and anxiolytic agents. The unique structure of (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride may make it a valuable starting point for developing new treatments for these conditions. Studies have suggested that optimizing the structure of piperazine-based compounds can lead to improved efficacy and reduced side effects.

The synthesis of (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to achieve the desired stereoisomer. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

The pharmacological evaluation of (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride has revealed several interesting properties. In vitro studies have shown that this compound interacts with various receptors and enzymes, suggesting multiple potential therapeutic applications. Additionally, preclinical studies have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion profiles. These studies are essential for understanding how the compound will behave in vivo and for guiding further development efforts.

The growing interest in piperazine derivatives as pharmacological agents underscores their importance in modern drug discovery. The structural diversity and biological activity of these compounds make them valuable tools for developing new therapies. As research continues to uncover new applications for (R)-tert-butyl 3-isopropylpiperazine-1-carboxylate hydrochloride, it is likely that this compound will play a significant role in future pharmaceutical developments.